Cas no 53803-91-1 (1-(4,5-Dichloro-2-methylphenyl)ethanone)

• Product Name: 1-(4,5-Dichloro-2-methylphenyl)ethanone
• CAS No: 53803-91-1
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD28099196
• CID: 2951267
• PubChem ID: 11138168
• Update Time: 2025-05-20

1-(4,5-Dichloro-2-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-二氯-2-甲基苯基)乙酮
• 4,5-dichloro-2-methylacetophenone;1-(4,5-dichloro-2-methyl-phenyl)-ethanone;1-(4,5-Dichlor-2-methyl-phenyl)-aethanon;2-acetyl-4,5-dichlorotoluene;;; 1-(4,5-Dichloro-2-methylphenyl)ethanone
• 1-(4,5-Dichloro-2-methylphenyl)ethanone
• 2-methyl-4,5-dichloroacetophenone
• 1-(4,5-dichloro-2-methylphenyl)ethan-1-one
• 2-acetyl-4,5-dichlorotoluene
• 2'-Methyl-4',5'-dichloroacetophenone
• 4',5'-Dichloro-2'-methylacetophenone
• AM10159
• 1-(4,5-Dichloro-2-methyl-phenyl)-ethanone
• Ethanone, 1-(4,5-dichloro-2-methylphenyl)-
• AKOS024210733
• DS-020077
• SCHEMBL6732753
• FMZAFADAMWMBDN-UHFFFAOYSA-N
• CS-0061236
• MFCD28099196
• AS-64256
• 53803-91-1

• MDL： MFCD28099196
• Inchi： 1S/C9H8Cl2O/c1-5-3-8(10)9(11)4-7(5)6(2)12/h3-4H,1-2H3
• InChI Key： FMZAFADAMWMBDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C(C)=O)C=1)Cl

Computed Properties

• Exact Mass: 201.99500
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: 3.50440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,5-Dichloro-2-methylphenyl)ethanone

Chemical Profile of 1-(4,5-Dichloro-2-methylphenyl)ethanone (CAS No. 53803-91-1)

1-(4,5-Dichloro-2-methylphenyl)ethanone, identified by its Chemical Abstracts Service registry number CAS No. 53803-91-1, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound, featuring a phenyl ring substituted with chlorine and methyl groups, exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a carbonyl group (ketone) attached to a benzene derivative, opens up diverse possibilities for further functionalization and application development.

The structure of 1-(4,5-Dichloro-2-methylphenyl)ethanone consists of a benzene ring substituted at positions 4 and 5 with chlorine atoms, and at position 2 with a methyl group. The presence of these electron-withdrawing and electron-donating groups imparts specific electronic properties to the molecule, influencing its reactivity and potential interactions with biological targets. The ketone functionality serves as a versatile handle for further chemical transformations, including condensation reactions, reduction, and oxidation processes.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with halogenated aromatic rings, such as 1-(4,5-Dichloro-2-methylphenyl)ethanone, due to their potential as building blocks for drug discovery. Halogenated aromatic compounds are known for their ability to enhance binding affinity and metabolic stability in drug candidates. The synthetic utility of this compound has been explored in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 1-(4,5-Dichloro-2-methylphenyl)ethanone is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new methodologies for constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds. For instance, the reaction of 1-(4,5-Dichloro-2-methylphenyl)ethanone with nucleophiles can lead to the formation of imines or enamines, which can then be further modified to produce pharmacologically relevant derivatives.

Recent studies have highlighted the pharmacological potential of derivatives derived from 1-(4,5-Dichloro-2-methylphenyl)ethanone. Researchers have demonstrated that modifications at the chlorine and methyl substituents can significantly alter the biological activity of the compound. For example, certain analogs have shown promise as inhibitors of enzymes involved in inflammatory pathways. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic efficacy of compounds based on this scaffold.

The chemical synthesis of 1-(4,5-Dichloro-2-methylphenyl)ethanone has also been refined over time to achieve higher yields and purities. Modern synthetic approaches often employ catalytic methods that minimize waste and improve efficiency. These advancements not only make the production of the compound more sustainable but also open up new avenues for large-scale applications in drug manufacturing.

Another area where 1-(4,5-Dichloro-2-methylphenyl)ethanone has found utility is in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides and herbicides. By incorporating specific functional groups into its derivatives, researchers can design molecules that target pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agricultural solutions.

The spectroscopic and analytical characterization of 1-(4,5-Dichloro-2-methylphenyl)ethanone is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of the compound during synthesis and application.

In conclusion, 1-(4,5-Dichloro-2-methylphenyl)ethanone (CAS No. 53803-91-1) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations and biological activities, making it a cornerstone in medicinal chemistry research. As scientific understanding progresses, the potential uses of this compound are expected to expand further, driving innovation in drug discovery and agricultural science.